Cas no 1805250-36-5 (3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805250-36-5
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4866848
• Update Time: 2025-05-19

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-7-5(3-14)13-2-4(1-10)6(7)8(11)12/h2-3,8H,1H2
• InChI Key： ANIUBKXCLZBUKR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=CC(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1805250-36-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatile reactivity and wide-ranging utility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring system with multiple substituents, including a bromine atom at position 3, a chloromethyl group at position 5, a difluoromethyl group at position 4, and an aldehyde group at position 2. These substituents confer unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives like 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde in the development of novel drug candidates. The presence of multiple halogen atoms (bromine and chlorine) and fluorinated groups introduces significant electronic effects, which can be exploited in designing bioactive molecules. For instance, bromine substitution is often utilized to enhance the lipophilicity of a compound, thereby improving its absorption properties in pharmacokinetic studies. Similarly, the chloromethyl group can serve as an intermediate for constructing more complex structures through nucleophilic substitution reactions.

The aldehyde group at position 2 of the pyridine ring is particularly reactive and can participate in various condensation reactions, such as the formation of imines or enamine linkages. These reactions are fundamental in organic synthesis and have been extensively employed in the construction of heterocyclic compounds with potential therapeutic applications. Recent studies have demonstrated that such compounds can exhibit anti-inflammatory, antioxidant, and anticancer activities, underscoring their importance in drug discovery.

In terms of synthesis, 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde can be prepared through a multi-step process involving halogenation, alkylation, and oxidation reactions. The precise control of reaction conditions is crucial to ensure high yields and selectivity during these transformations. For example, the introduction of the difluoromethyl group typically requires careful handling due to the reactivity of fluorinated intermediates. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

The structural complexity of this compound also makes it an attractive candidate for exploring its interactions with biological systems. Computational studies have revealed that the molecule exhibits favorable pharmacokinetic profiles, including good solubility and permeability. These properties are essential for its potential use as an orally active drug. Additionally, preliminary in vitro assays have shown that this compound can modulate key cellular pathways involved in inflammation and cancer progression, providing a strong rationale for further preclinical investigations.

In conclusion, 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-carboxaldehyde represents a promising scaffold for advancing chemical research and drug development. Its unique combination of functional groups offers vast opportunities for exploring novel synthetic strategies and biological applications. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future advancements in medicinal chemistry.